Cas no 27563-68-4 (Hexadecane,1-(methylthio)-)

• Product Name: Hexadecane,1-(methylthio)-
• CAS No: 27563-68-4
• MF: C₁₇H₃₆S
• MW: 272.532744407654
• CID: 264640
• PubChem ID: 3015388
• Update Time: 2025-04-19

Hexadecane,1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Hexadecane,1-(methylthio)-
• 1-methylsulfanylhexadecane
• 1-methylsulfanyl-hexadecane
• hexadecyl-methyl sulfide
• Hexadecyl-methyl-sulfid
• methyl n-hexadecyl sulfide
• Methylcetylsulfid
• methyl-hexadecyl-sulfide
• Sulfide,hexadecyl methyl
• Sulfide, hexadecyl methyl
• SCHEMBL200459
• DTXSID60181965
• FT-0735205
• Hexadecyl methyl sulfide
• 27563-68-4

• Inchi： 1S/C17H36S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-2/h3-17H2,1-2H3
• InChI Key： QMJVEYVUEYCZJY-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 272.25400
• Monoisotopic Mass: 272.25377232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.8722 (estimate)
• Melting Point: 7.75°C (estimate)
• Boiling Point: 325.58°C (estimate)
• Refractive Index: 1.4621
• PSA: 25.30000
• LogP: 6.83070